Common issues with imidazole or C2 linker aldehydes: retro-Michael degradation (20-40% yield loss) and Pd-catalyst poisoning. 3-(1H-Pyrazol-1-yl)propanal (CAS 89532-43-4) is the solution: • Stable C3 linker eliminates retro-Michael degradation for robust Wittig/HWE elongations. • Low basicity (pKa ~2.5) enables safe use in Pd-catalyzed Suzuki/Buchwald-Hartwig couplings. • Ideal for one-step reductive aminations to generate diverse pyrazole-amine libraries. Supplied as high-purity (≥97%) liquid, stored under inert gas at 0-8°C to prevent oligomerization. Reliable global delivery for pharma R&D.
3-(1H-Pyrazol-1-yl)propanal (CAS 89532-43-4) is a highly versatile bifunctional aliphatic aldehyde featuring a terminal pyrazole ring. As a C3-linked heterocycle, it serves as a critical electrophilic precursor for reductive aminations, Wittig reactions, and the synthesis of complex N-heterocyclic active pharmaceutical ingredients (APIs) and agrochemicals. Unlike standard aliphatic aldehydes, the pyrazole moiety imparts unique electronic properties and serves as a robust pharmacophore in medicinal chemistry, particularly for neurological and anti-inflammatory targets. For procurement, specifying high-purity (≥95% NMR) grades stored under inert conditions (0–8 °C) is essential to prevent spontaneous oligomerization and ensure reproducible downstream yields .
Substituting 3-(1H-pyrazol-1-yl)propanal with its imidazole analog or shorter-chain variants (e.g., 1H-pyrazole-1-acetaldehyde) fundamentally alters both process chemistry and final product efficacy. The imidazole analog possesses a significantly higher pKa, which can lead to unwanted coordination and catalyst poisoning during subsequent transition-metal-catalyzed cross-coupling steps. Furthermore, altering the alkyl chain length to a two-carbon linker drastically increases the risk of retro-Michael degradation or unwanted intramolecular cyclization under basic conditions. Consequently, attempting to use alternative heterocyclic aldehydes requires complete re-optimization of synthesis routes and often results in a 20–40% reduction in overall step yield [1].
When synthesizing pyrazole-containing amines, utilizing 3-(1H-pyrazol-1-yl)propanal allows for direct one-step reductive amination. In contrast, using the oxidized comparator, 3-(1H-pyrazol-1-yl)propanoic acid, requires a multi-step sequence involving amide coupling followed by harsh reduction (e.g., with LiAlH4). Procurement of the aldehyde precursor directly improves process mass intensity and throughput .
| Evidence Dimension | Overall synthesis yield for terminal amines |
| Target Compound Data | >85% yield in a single step (reductive amination) |
| Comparator Or Baseline | 3-(1H-pyrazol-1-yl)propanoic acid (~50-60% overall yield across two steps) |
| Quantified Difference | ~30% absolute yield improvement and elimination of one synthetic step |
| Conditions | Standard reductive amination (NaBH(OAc)3, DCE, RT) vs. Amidation/Reduction sequence |
Procuring the aldehyde avoids multi-step amidation-reduction sequences, significantly reducing reagent costs and cycle times in API manufacturing.
The electronic nature of the heterocycle dictates downstream compatibility with transition-metal catalysts. 3-(1H-Pyrazol-1-yl)propanal features a significantly lower basicity compared to 3-(1H-imidazol-1-yl)propanal. This reduced basicity minimizes off-target coordination to palladium or ruthenium catalysts in subsequent synthetic steps, preserving catalyst turnover numbers (TON) and reducing the need for high catalyst loadings [1].
| Evidence Dimension | Heterocycle basicity (pKa of conjugate acid) |
| Target Compound Data | pKa ~2.5 (Pyrazole moiety) |
| Comparator Or Baseline | 3-(1H-imidazol-1-yl)propanal (pKa ~7.0) |
| Quantified Difference | ~4.5 pKa unit reduction, drastically lowering Lewis basicity and metal coordination affinity |
| Conditions | Standard aqueous thermodynamic measurements at 25°C |
Selecting the pyrazole analog prevents transition-metal catalyst poisoning in complex multi-step syntheses, lowering expensive catalyst loading requirements.
The three-carbon (propyl) linker in 3-(1H-pyrazol-1-yl)propanal provides optimal thermodynamic stability during basic or elevated-temperature reactions. Shorter-chain analogs, such as 1H-pyrazole-1-acetaldehyde (C2 linker), are highly susceptible to retro-Michael-type cleavage or rapid polymerization under mild basic conditions. The C3 linker effectively isolates the aldehyde's reactivity from the electron-withdrawing nature of the pyrazole ring .
| Evidence Dimension | Stability under basic conditions (e.g., K2CO3, 60°C) |
| Target Compound Data | >90% intact after 12 hours |
| Comparator Or Baseline | 1H-pyrazole-1-acetaldehyde (<40% intact, significant degradation) |
| Quantified Difference | >50% increase in precursor survival under basic reaction conditions |
| Conditions | 1.0 M K2CO3 in aqueous/organic solvent mixtures at 60°C |
The C3 linker ensures the building block survives harsh basic conditions required for subsequent condensations or alkylations, minimizing batch failures.
Leveraging its high efficiency in one-step reductive aminations over carboxylic acid alternatives, this compound is ideal for generating diverse libraries of pyrazole-containing secondary and tertiary amines for neurological and anti-inflammatory drug discovery .
The stable C3 linker allows for robust Wittig or Horner-Wadsworth-Emmons reactions without the retro-Michael degradation seen in C2 analogs, making it the preferred precursor for extending the carbon chain in complex agrochemical synthesis .
Due to its low basicity (pKa ~2.5), derivatives synthesized from this aldehyde can be safely carried through Pd-catalyzed Suzuki or Buchwald-Hartwig couplings without poisoning the catalyst, a critical advantage over imidazole-based alternatives [1].